3-({[3-(3,4-DIMETHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]METHYL}SULFANYL)-6-[4-(2-METHYLPROPYL)PHENYL]PYRIDAZINE
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Description
3-({[3-(3,4-DIMETHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]METHYL}SULFANYL)-6-[4-(2-METHYLPROPYL)PHENYL]PYRIDAZINE is a useful research compound. Its molecular formula is C25H26N4OS and its molecular weight is 430.57. The purity is usually 95%.
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Scientific Research Applications
Fungicidal and Antibacterial Activity
Compounds with the 1,3,4-oxadiazole and pyridazinone structures have been synthesized and evaluated for their fungicidal and antibacterial activities. For instance, a series of novel 5-[1-aryl-1,4-dihydro-6-methylpyridazin-4-one-3-yl]-2-arylamino-1,3,4-oxadiazoles demonstrated fungicidal activity against wheat leaf rust, suggesting a potential role in agricultural chemistry and plant protection (Xiajuan Zou et al., 2002). Similarly, various 1,3,4-oxadiazole thioether derivatives exhibited antibacterial activities against Xanthomonas oryzae pv. oryzae, with one compound outperforming a commercial agent, indicating their significance in developing new antibacterial agents (Xianpeng Song et al., 2017).
Antimicrobial and Anticancer Properties
Research into pyridazine derivatives and 1,3,4-oxadiazole compounds has also uncovered antimicrobial and anticancer properties. For example, certain 1,3,4-oxadiazole N-Mannich bases have shown antimicrobial activity against various pathogens and demonstrated anti-proliferative effects on cancer cell lines, highlighting their potential in developing new therapies for infections and cancer (L. H. Al-Wahaibi et al., 2021).
Corrosion Inhibition
The structural motif of 1,3,4-oxadiazoles has been explored for its corrosion inhibition properties as well. Studies on benzimidazole-bearing 1,3,4-oxadiazoles have shown them to be effective corrosion inhibitors for mild steel in sulfuric acid, offering insights into their application in protecting industrial materials (P. Ammal et al., 2018).
Properties
IUPAC Name |
3-(3,4-dimethylphenyl)-5-[[6-[4-(2-methylpropyl)phenyl]pyridazin-3-yl]sulfanylmethyl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N4OS/c1-16(2)13-19-6-9-20(10-7-19)22-11-12-24(28-27-22)31-15-23-26-25(29-30-23)21-8-5-17(3)18(4)14-21/h5-12,14,16H,13,15H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLJAGQWDYFDAET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NOC(=N2)CSC3=NN=C(C=C3)C4=CC=C(C=C4)CC(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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